Cas no 1799260-52-8 (3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1799260-52-8
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 5375776
• Update Time: 2025-06-13

3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C15H13ClN2O3S/c16-12-4-2-1-3-10(12)5-6-13(19)17-7-11(8-17)18-14(20)9-22-15(18)21/h1-6,11H,7-9H2/b6-5+
• InChI Key： ISACRTIZORZPLG-AATRIKPKSA-N
• SMILES： S1CC(=O)N(C2CN(C(=O)/C=C/C3=CC=CC=C3Cl)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione

3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1799260-52-8): An Overview of a Promising Compound in Medicinal Chemistry

3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1799260-52-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this promising compound.

The chemical structure of 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione is characterized by a thiazolidinedione core linked to an azetidine ring through a propenoyl moiety. The presence of the chlorophenyl substituent on the propenoyl group adds complexity and potential for specific interactions with biological targets. The thiazolidinedione scaffold is well-known for its ability to modulate various biological processes, making it a valuable template for drug discovery.

The synthesis of 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione has been reported in several studies. One common approach involves the condensation of 3-aminoazetidine with (E)-3-(2-chlorophenyl)acryloyl chloride followed by cyclization to form the thiazolidinedione ring. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored the use of green chemistry principles to minimize environmental impact and improve sustainability.

In terms of biological activities, 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione has shown promising results in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has indicated that 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione exhibits anti-diabetic effects by enhancing insulin sensitivity and reducing glucose levels in animal models. These findings suggest that this compound could be developed as a novel therapeutic agent for type 2 diabetes mellitus. The mechanism of action is thought to involve activation of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose metabolism.

Beyond its anti-inflammatory and anti-diabetic properties, 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione has also shown potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The exact mechanism by which this compound exerts its anti-cancer effects is still under investigation but may involve modulation of signaling pathways such as PI3K/Akt and MAPK.

To further explore the therapeutic potential of 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1799260-52-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various diseases.